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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233 Get Quote

This guide provides comprehensive safety and handling information for 2,2,5,5-
tetramethylhexane, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
2,2,5,5-Tetramethylhexane is a saturated aliphatic hydrocarbon.[1] A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value

Molecular Formula C10H22[2][3]

Molecular Weight 142.28 g/mol [2][4]

CAS Number 1071-81-4[2][3]

Appearance White Solid[5]

Odor Odorless[5]

Boiling Point 138.8 °C at 760 mmHg[3][6]

Melting Point -12.6 °C[3][6]

Flash Point 31.6 °C[3][6]

Vapor Pressure 8.74 mmHg at 25 °C[1][3]

Density 0.734 g/cm³[3][6]

Refractive Index 1.4032[3]

Hazard Identification and Toxicology
Overexposure to 2,2,5,5-tetramethylhexane may cause skin and eye irritation.[1] It may also

have anesthetic effects, leading to drowsiness, dizziness, and headache.[1] It is classified as a

neurotoxin.[1] Detailed toxicological data, including oral, inhalation, and dermal toxicity, is

largely unavailable.[7]

Handling and Storage
3.1 Handling:

Handle in a well-ventilated area.[2]

Wear suitable protective clothing, including chemical-impermeable gloves and eye

protection.[2][7]

Avoid contact with skin and eyes.[2]
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Prevent the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

3.2 Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

Keep away from heat, sparks, open flames, and hot surfaces.

Store apart from foodstuff containers and incompatible materials such as oxidizing agents.[2]

[5]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 2,2,5,5-tetramethylhexane.
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Personal Protective Equipment (PPE) for 2,2,5,5-Tetramethylhexane

Engineering Controls

Work in a Chemical Fume Hood

Hand Protection

Chemical-Resistant Gloves (Nitrile or Neoprene recommended)

Eye/Face Protection

Tightly Fitting Safety Goggles with Side-Shields

Body Protection

Flame-Resistant Lab Coat or Coveralls

Respiratory Protection

Air-Purifying Respirator with Organic Vapor Cartridges (if needed)
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Spill of 2,2,5,5-Tetramethylhexane Occurs

Remove All Sources of Ignition

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Contain Spill & Prevent Entry into Drains

Absorb with Inert, Non-Combustible Material

Collect and Place in a Closed Container for Disposal

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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